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Compound of Interest

Compound Name: Fura-2

Cat. No.: B149405 Get Quote

For researchers, scientists, and drug development professionals utilizing Fura-2, a widely used

ratiometric calcium indicator, ensuring safe handling and disposal is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE) for Fura-2
Handling
When working with Fura-2 and its acetoxymethyl (AM) ester form, Fura-2 AM, a

comprehensive approach to personal protection is crucial. Although the hazards of this material

have not been thoroughly investigated, it is recommended to handle all chemicals with caution.

[1] The minimum required PPE includes:

Hand Protection: Impervious gloves, such as nitrile gloves, are mandatory to prevent skin

contact.[2] If there is a risk of exposure, consider double-gloving.[2]

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

potential splashes.[2]

Skin and Body Protection: A lab coat or other lightweight protective clothing is necessary to

prevent contamination of personal clothing.[2]

Respiratory Protection: In situations where there is insufficient ventilation or a risk of

generating dust or aerosols, suitable respiratory equipment should be worn.
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Procedural Guidance for Safe Handling and
Disposal
Handling Fura-2:

Preparation: Work in a well-ventilated area.[3] Avoid the formation of dust and aerosols.[1]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling.[3] Do

not eat, drink, or smoke in the laboratory area.[3]

Contact Avoidance: Limit all unnecessary personal contact with the chemical.[3]

In Case of Exposure:

Eye Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical advice if symptoms arise.[1]

Skin Contact: Wash the affected area with soap and plenty of water.[1]

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

Ingestion: Wash out the mouth with water and seek medical advice.[4]

Spill Management:

Minor Spills:

Wear appropriate PPE, including impervious gloves and safety glasses.[3]

Clean up spills immediately.[3]

Use an absorbent material to contain the spill.[1]

Collect the spilled material into a clean, dry, and labeled container for disposal.[3]

Major Spills:

Evacuate the area and move upwind.[3]
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Alert emergency responders, providing the location and nature of the hazard.[3]

Prevent the spillage from entering drains or waterways.[3]

Storage and Disposal:

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Protect

the material from long-term exposure to light.[1] Fura-2 AM in DMSO is stable at room

temperature for 24 hours and for several months at -20°C in a dry container.[5]

Disposal: All waste materials, including contaminated absorbents and empty containers,

must be disposed of in accordance with applicable local, regional, and national regulations.

[1]

Quantitative Safety Data
Safety Data Sheets indicate that Fura-2 has no established occupational exposure limit values.

[1] The toxicological properties have not been fully investigated.

Parameter Value Reference

Occupational Exposure Limits Not established [1]

Acute Toxicity Not thoroughly investigated

Carcinogenic Effects No information available

Mutagenic Effects No information available

Experimental Protocol: Loading Cells with Fura-2
AM
The following is a general guideline for loading cells with Fura-2 AM. This protocol may need to

be optimized for specific cell types and experimental conditions.

Prepare Fura-2 AM Stock Solution: Prepare a 1 mM stock solution of Fura-2 AM in high-

quality, anhydrous DMSO.[5]
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Prepare Loading Solution: Dilute the Fura-2 AM stock solution in a suitable buffer (e.g.,

HBSS with BSA) to a final concentration of 1-5 µM. Vortex the solution vigorously.[5][6]

Cell Loading:

Remove the culture medium from the cells.

Wash the cells gently with the appropriate buffer.[6]

Add the Fura-2 AM loading solution to the cells.

Incubate the cells at 37°C for 30-60 minutes in the dark.[5]

Washing:

Remove the loading solution.

Wash the cells 3-4 times with fresh buffer to remove extracellular dye.[6]

De-esterification: Incubate the cells for an additional 30 minutes at room temperature to

allow for complete de-esterification of the Fura-2 AM by intracellular esterases.[6]

Imaging: The cells are now ready for fluorescence imaging, monitoring the ratio of emission

at 510 nm with excitation at approximately 340 nm and 380 nm.[7]
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Caption: Workflow for the safe handling and disposal of Fura-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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